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Compound of Interest

Compound Name:
1,3-Dimethyl-1,4-

dihydroquinoxaline

Cat. No.: B11921466 Get Quote

Technical Support Center: 1,3-Dimethyl-1,4-
dihydroquinoxaline
This guide provides handling precautions, troubleshooting, and frequently asked questions for

researchers, scientists, and drug development professionals working with 1,3-Dimethyl-1,4-
dihydroquinoxaline (CAS No. 291757-83-0).

Disclaimer: Specific safety and handling data for 1,3-Dimethyl-1,4-dihydroquinoxaline is

limited. The following guidance is based on the general properties of quinoxaline derivatives

and related heterocyclic compounds. A thorough risk assessment should be conducted before

commencing any experimental work. The information for the closely related compound, 2,3-

Dimethylquinoxaline (CAS No. 2379-55-7), is used for hazard reference.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards and necessary personal protective equipment (PPE) for

handling quinoxaline derivatives?

A1: Based on data for 2,3-Dimethylquinoxaline, the compound is considered hazardous. It is

toxic if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory

irritation.[1] All work should be conducted in a chemical fume hood.[1][2]
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Hazard and Precaution Summary

Hazard Class Classification
Recommended PPE &
Handling Precautions

Acute Oral Toxicity Toxic if swallowed[1]

Do not eat, drink, or smoke
when using this product. If
swallowed, call a POISON
CENTER or doctor
immediately and rinse
mouth.[1][2]

Skin Corrosion/Irritation Causes skin irritation[1]

Wear protective gloves and

clothing. Wash skin thoroughly

after handling.[1][3] In case of

contact, wash with plenty of

soap and water.[1]

Eye Damage/Irritation Causes serious eye irritation[1]

Wear eye and face protection

(safety goggles, face shield).

[1][3] If in eyes, rinse

cautiously with water for

several minutes.[1]

| Respiratory Irritation | May cause respiratory irritation[1] | Use only in a well-ventilated area or

under a chemical fume hood. Avoid breathing dust.[1][2] If inhaled, move person to fresh air.[1]

|

Q2: What are the physical and chemical properties of 1,3-Dimethyl-1,4-dihydroquinoxaline?

A2: Specific physical property data for 1,3-Dimethyl-1,4-dihydroquinoxaline is not extensively

documented. Below is a comparison with the well-characterized aromatic analogue, 2,3-

Dimethylquinoxaline.

Physical and Chemical Properties Comparison
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Property
1,3-Dimethyl-1,4-
dihydroquinoxaline

2,3-Dimethylquinoxaline
(Analogue)

CAS Number 291757-83-0[4] 2379-55-7[1]

Molecular Formula C10H12N2[4] C10H10N2

Molecular Weight 160.22 g/mol [4] 158.20 g/mol

Appearance Not specified Beige Powder Solid[1]

Melting Point Not specified
102 - 107 °C / 215.6 - 224.6

°F[1]

| Solubility | Not specified | Low water solubility is likely.[1] |

Q3: How should 1,3-Dimethyl-1,4-dihydroquinoxaline be stored?

A3: Store in a cool, dry, and well-ventilated place.[1] Keep the container tightly closed and store

locked up.[1] Dihydro-heterocyclic compounds can be sensitive to air and light, potentially

oxidizing to their aromatic counterparts. For long-term storage, consider an inert atmosphere

(e.g., under argon or nitrogen).

Q4: What is the correct procedure for spills and waste disposal?

A4: For spills, evacuate the area and ensure adequate ventilation.[1] Avoid generating dust.[1]

Sweep up the solid material and place it into a suitable, labeled container for disposal.[1][2] Do

not release into the environment.[2] Dispose of contents and container to an approved waste

disposal plant in accordance with local, state, and federal regulations.[1]

Troubleshooting Guide
Issue 1: Experiment yields unexpected products or low yield.

Possible Cause: The 1,4-dihydroquinoxaline ring system is susceptible to oxidation, which

would convert it to the more stable aromatic 1,3-Dimethylquinoxalinium cation.

Troubleshooting Steps:
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Verify Purity: Check the purity of the starting material using techniques like NMR or LC-

MS.

Degas Solvents: Use degassed solvents to minimize oxidation during the reaction.

Inert Atmosphere: Run the reaction under an inert atmosphere (e.g., nitrogen or argon).

Control Temperature: Avoid excessive heat, which can accelerate decomposition or side

reactions.

Issue 2: The compound is difficult to dissolve.

Possible Cause: Quinoxaline derivatives often have low solubility in water but better solubility

in organic solvents.[1]

Troubleshooting Steps:

Solvent Screening: Test solubility in a range of common laboratory solvents (e.g.,

Dichloromethane, Chloroform, Ethyl Acetate, THF, DMSO, DMF).

Gentle Heating: Gently warm the mixture to aid dissolution, but monitor for any signs of

decomposition.

Sonication: Use an ultrasonic bath to help break up solid particles and enhance

dissolution.

Experimental Protocols
While specific experimental uses for 1,3-Dimethyl-1,4-dihydroquinoxaline are not widely

published, the synthesis of the core quinoxaline structure is a common procedure. The

following is a representative protocol for the green synthesis of the related 1,4-dihydro-

quinoxaline-2,3-dione.

Protocol: Solvent-Free Synthesis of 1,4-Dihydro-quinoxaline-2,3-dione[5]

This method provides an environmentally friendly approach to synthesizing the quinoxaline-

dione scaffold.
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Materials:

o-phenylenediamine (1 mmol, 0.108 g)

Oxalic acid dihydrate (1 mmol, 0.126 g)

Mortar and pestle

Procedure:

Combine o-phenylenediamine and oxalic acid dihydrate in a mortar.

Thoroughly grind the mixture with the pestle at room temperature in an open atmosphere.

Continue grinding until the solid mixture turns into a melt/paste.

Allow the reaction to proceed for the required time (can be monitored by TLC), with

occasional grinding.

Upon completion, the product can be purified by recrystallization, typically from a

water/ethanol mixture.[5]

Visualized Workflows and Logic
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Caption: General laboratory workflow for handling chemical compounds.
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Caption: Decision logic for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. assets.thermofisher.com [assets.thermofisher.com]

2. fishersci.com [fishersci.com]

3. tcichemicals.com [tcichemicals.com]

4. 291757-83-0 CAS MSDS (Quinoxaline, 1,4-dihydro-1,3-dimethyl- (9CI)) Melting Point
Boiling Point Density CAS Chemical Properties [chemicalbook.com]

5. ias.ac.in [ias.ac.in]

To cite this document: BenchChem. [Handling precautions for 1,3-Dimethyl-1,4-
dihydroquinoxaline in the lab]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11921466#handling-precautions-for-1-3-dimethyl-1-
4-dihydroquinoxaline-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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